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Compound of Interest

Compound Name: Ozagrel hydrochloride hydrate
CAS No.: 83993-01-5
Cat. No.: B1236929

Get Quote

Content Type: Operational Safety & Logistics Guide Audience: Researchers, Laboratory
Managers, and EHS Officers

Executive Summary: The "Zero-Discharge" Standard

As a Senior Application Scientist, | must emphasize that while Ozagrel Hydrochloride
Hydrate (CAS: 78712-43-3 / 83993-01-5) is often classified as "non-hazardous" under GHS
criteria (lacking a signal word like DANGER or WARNING), this classification applies to acute
occupational exposure, not environmental impact.[1]

The Core Directive: Do not dispose of Ozagrel HCI Hydrate down the drain. As a thromboxane
A2 synthase inhibitor, it is a bioactive pharmaceutical compound.[2] The only acceptable
disposal route is high-temperature incineration via a licensed chemical waste contractor.

Chemical Profile & Disposal Parameters

Understanding the physicochemical properties is the first step in safe waste stream
segregation.
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Parameter

Data

Relevance to Disposal

Compound Name

Ozagrel Hydrochloride Hydrate

Primary ID for waste

manifests.

78712-43-3 (anhydrous) /

Required for inventory

CAS Number )
83993-01-5 (hydrate) tracking.[1]
Critical: Spills can easily enter
Solubility Soluble in Water drains if not diked immediately.
[1]
. N Safe to store in satellite
Stability Stable under normal conditions

accumulation areas.[1]

Incompatibilities

Strong Oxidizing Agents

Do not mix with nitrates,
perchlorates, or
permanganates in waste

carboys.[1]

RCRA Status (USA)

Non-Hazardous (Not P- or U-
listed)

Regulated as "Non-Hazardous

Pharmaceutical Waste."[1]

EWC Code (EU)

18 01 09

"Medicines other than those
mentioned in 18 01 08."[1]

Waste Segregation Protocol

Effective disposal begins at the bench. You must segregate Ozagrel waste based on its

physical state and concentration to ensure the incinerator operates efficiently.

Visualizing the Decision Logic

The following diagram outlines the decision matrix for segregating Ozagrel waste streams in a

research setting.
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Figure 1: Decision tree for segregating Ozagrel HCI waste. Note that "White Bin" refers to the
standard industry color for non-hazardous pharmaceutical waste, distinct from the "Red Bag"
(Biohazard) or "Black Box" (RCRA Hazardous).
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Detailed Disposal Workflow
Scenario A: Solid Waste (Powder & Contaminated Debris)[3]

 |tems: Expired powder, weighing boats, contaminated gloves, and bench paper.

e Protocol:

o

Containment: Place loose powder in a screw-top jar or sealable bag. Do not leave powder
loose in the bin.

o Bin Selection: Use the laboratory's designated Non-Hazardous Pharmaceutical Waste
container (often White or Blue).

o Labeling: Label the container explicitly: "Non-Hazardous Pharmaceutical Waste - Ozagrel
HCL."

o Avoid: Do not place in "Red Bag" (Biohazard) waste unless the compound was used with
infectious agents (e.g., human blood samples).

Scenario B: Liquid Waste (Stock Solutions)

» |tems: Leftover stock solutions (e.g., dissolved in Water, DMSO, or Saline).
e Protocol:
o Segregation: Pour into a chemically compatible waste carboy.
= |f in Water: AqQueous Waste stream.[3]
» |f in DMSO/Methanol: Organic Solvent Waste stream.[3]

o Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric Acid
waste), as Ozagrel is incompatible with them.

o Labeling: List "Ozagrel Hydrochloride" as a constituent on the hazardous waste tag, even
if the concentration is low.

Emergency Response: Spill Cleanup
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Because Ozagrel HCI hydrate is water-soluble, a liquid spill can spread rapidly.

Prevent Drain Entry _ | Remove Residue _| 4.D

PE 2.C
oat, Goggles) (Dike with absorbent pads)

4 5. Disposal
(Soap & Water Wash) (Seal in bag -> Pharm Waste Bin)

3. Cleanup
(Sweep solids / Absorb liquids)

1. Alert & P
(Nitrile Gloves, Lab C

Click to download full resolution via product page
Figure 2: Sequential workflow for managing accidental spills of Ozagrel HCI.
Technical Note on Cleanup:

o Powder Spills: Avoid generating dust. Cover with a damp paper towel before sweeping to
suppress particulates.

 Liquid Spills: Use standard absorbent pads or vermiculite. Do not dilute with water and flush;
this violates environmental discharge regulations.

Regulatory Framework

e United States (RCRA): Ozagrel is not a P-listed or U-listed hazardous waste. However,
under the EPA's Management Standards for Hazardous Waste Pharmaceuticals (40 CFR
Part 266 Subpart P), it should be managed as Non-Creditable Hazardous Waste (if returned)
or Non-Hazardous Pharmaceutical Waste (if disposed). The "sewer ban" applies: Do not
flush.

e European Union (EWC): Classify under 18 01 09 (medicines other than those mentioned in
18 01 08) for healthcare/research waste. If generated during bulk manufacturing, use 07 05
99.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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